Cas no 2231674-92-1 (tert-butyl N-(3-oxa-7-azabicyclo[3.3.1]nonan-9-yl)carbamate)

• Product Name: tert-butyl N-(3-oxa-7-azabicyclo[3.3.1]nonan-9-yl)carbamate
• CAS No: 2231674-92-1
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 5268887
• Update Time: 2026-03-09

tert-butyl N-(3-oxa-7-azabicyclo[3.3.1]nonan-9-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl exo-N-(3-oxa-7-azabicyclo[3.3.1]nonan-9-yl)carbamate
• tert-butyl N-(3-oxa-7-azabicyclo[3.3.1]nonan-9-yl)carbamate
• tert-butyl endo-N-(3-oxa-7-azabicyclo[3.3.1]nonan-9-yl)carbamate

• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(15)14-10-8-4-13-5-9(10)7-16-6-8/h8-10,13H,4-7H2,1-3H3,(H,14,15)
• InChI Key： XGRXZXHLKASQDX-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C2CNCC1COC2

Additional information on tert-butyl N-(3-oxa-7-azabicyclo[3.3.1]nonan-9-yl)carbamate

Introduction to Tert-butyl N-(3-oxa-7-azabicyclo[3.3.1]nonan-9-yl)carbamate (CAS No. 2231674-92-1)

Tert-butyl N-(3-oxa-7-azabicyclo[3.3.1]nonan-9-yl)carbamate, with the CAS number 2231674-92-1, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its complex bicyclic structure, which includes an azabicyclo[3.3.1]nonane moiety linked to a carbamate group. The presence of these structural features makes it a subject of interest for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The< strong>tert-butyl group attached to the carbamate moiety contributes to the overall stability and reactivity of the molecule. This group is commonly used in organic synthesis to protect functional groups and enhance the compound's solubility in certain solvents. The bicyclic framework of the< strong>3-oxa-7-azabicyclo[3.3.1]nonan core provides a unique three-dimensional scaffold that can influence the compound's biological activity and interaction with biological targets.

In recent years, there has been a growing interest in the development of molecules with complex cyclic structures due to their potential as pharmacophores. The< strong>azabicyclo[3.3.1]nonane scaffold, in particular, has been explored for its ability to mimic natural products and exhibit unique biological properties. This compound, being a derivative of this scaffold, represents an important contribution to the library of molecules available for drug discovery.

The carbamate group in Tert-butyl N-(3-oxa-7-azabicyclo[3.3.1]nonan-9-yl)carbamate plays a crucial role in its reactivity and potential applications. Carbamates are known for their versatility in medicinal chemistry, often serving as intermediates in the synthesis of more complex molecules or as bioactive entities themselves. The tert-butyl group further enhances the stability of the carbamate linkage, making it suitable for various chemical transformations.

Recent studies have highlighted the importance of understanding the structural features of molecules like Tert-butyl N-(3-oxa-7-azabicyclo[3.3.1]nonan-9-yl)carbamate in order to predict and optimize their biological activity. The three-dimensional structure of the azabicyclo[3.3.1]nonane core, combined with the presence of polar functional groups such as the carbamate, suggests potential interactions with biological targets such as enzymes and receptors.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and protecting group strategies, is often necessary to construct the complex framework efficiently.

In terms of applications, Tert-butyl N-(3-oxa-7-azabicyclo[3.3.1]nonan-9-yl)carbamate has shown promise in several areas of research. One notable area is its potential use as a building block for more complex drug candidates. The unique structural features of this compound make it a valuable asset in medicinal chemistry libraries, providing researchers with a starting point for designing novel therapeutics.

Additionally, this compound has been explored as a tool for biochemical research, particularly in understanding enzyme mechanisms and target interactions. Its structural complexity allows for detailed studies on how molecular shape and functional groups influence biological activity, providing insights that can guide future drug design efforts.

The< strong>CAS number 2231674-92-1 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and databases. This standardized nomenclature ensures that researchers around the world can accurately reference and utilize this molecule in their work.

The< strong>bicyclic structure of Tert-butyl N-(3-oxaabicyclic[33.31.1]nonan-9yl)carbamate is not only a key feature but also a source of its unique chemical properties. The presence of both oxygen and nitrogen atoms within the bicyclic ring system introduces diverse electronic effects that can influence reactivity and interactions with biological targets.

In conclusion, Tert-butyl N-(3-oxaabicyclic[33.31.1]nonan-9yl)carbamate (CAS No.< strong>2231674-) is a multifaceted compound with significant potential in pharmaceutical research and development.< strong>The intricate structure of this molecule offers numerous opportunities for exploration in both synthetic chemistry and biological studies.< span style="font-weight: bold;">With further research and development,< span style="font-weight: bold;">Tert-butyle N-(ng styl
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